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Compound of Interest

Compound Name: 5-Iodouridine

Cat. No.: B031010 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction
5-Iodouridine is a halogenated pyrimidine nucleoside analog of uridine.[1][2] It is a valuable

tool in various research and development applications, including antiviral and anticancer

research.[1][3] 5-Iodouridine can be incorporated into nucleic acids, making it useful for

studying DNA and RNA synthesis and function. It has also been shown to enhance the cell-

killing effects of gamma irradiation.[1] Proper preparation of a stock solution is the first critical

step for ensuring accurate and reproducible results in downstream experiments. This document

provides a detailed protocol for the preparation, storage, and handling of 5-Iodouridine stock

solutions.

Chemical and Physical Properties
5-Iodouridine is a white to off-white powder.[3] It is essential to be aware of its physical and

chemical properties to ensure proper handling and storage.
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Property Value Reference

Synonyms
5-Iodo-1-(β-D-

ribofuranosyl)uracil, IUd, IUrd
[2][3]

CAS Number 1024-99-3 [3][4]

Molecular Formula C₉H₁₁IN₂O₆ [3][4][5]

Molecular Weight 370.10 g/mol [1][3][4][5]

Appearance White to off-white powder [3]

Melting Point 205 - 207 °C (decomposes) [3]

Purity ≥92% to ≥99% (HPLC) [3][4]

Solubility
The choice of solvent is critical for preparing a stable, homogenous stock solution. Dimethyl

sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock solutions

of 5-Iodouridine.

Solvent Solubility Reference

DMSO 125 mg/mL (337.75 mM) [6]

Methanol Soluble [2]

Water Slightly soluble [2][7]

Acetonitrile Slightly soluble [2]

Note: For in vivo studies, complex solvent systems may be required, such as a mixture of

DMSO, PEG300, Tween-80, and saline.[1][6] However, this protocol will focus on the

preparation of a high-concentration stock solution in DMSO for in vitro use.

Experimental Protocol: Preparation of a 100 mM 5-
Iodouridine Stock Solution in DMSO
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This protocol describes the preparation of a 100 mM stock solution of 5-Iodouridine in DMSO.

The concentration can be adjusted as needed based on experimental requirements.

Materials and Equipment
5-Iodouridine powder

Anhydrous or molecular biology grade Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials (amber or wrapped in foil)

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Safety Precautions
Handle 5-Iodouridine in a well-ventilated area or a chemical fume hood.[8][9]

Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

[8][10]

Avoid inhalation of the powder and contact with skin and eyes.[10]

In case of contact, flush the affected area with copious amounts of water.[8][11]

Consult the Safety Data Sheet (SDS) for complete safety information before handling.[8][9]

[10][11][12]

Step-by-Step Procedure
Calculate the required mass of 5-Iodouridine:

To prepare a 100 mM stock solution, the following calculation is used:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b031010?utm_src=pdf-body
https://www.benchchem.com/product/b031010?utm_src=pdf-body
https://www.benchchem.com/product/b031010?utm_src=pdf-body
https://biosearchtech.a.bigcontent.io/v1/static/sds_NACR1-198_English-US
https://www.fishersci.com/store/msds?partNumber=AAJ6225903&productDescription=5-IODOURIDINE%2C+96%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://biosearchtech.a.bigcontent.io/v1/static/sds_NACR1-198_English-US
https://www.biosynth.com/Files/MSDS/ND/08/MSDS_ND08238_4000_EN.pdf
https://www.biosynth.com/Files/MSDS/ND/08/MSDS_ND08238_4000_EN.pdf
https://biosearchtech.a.bigcontent.io/v1/static/sds_NACR1-198_English-US
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00249.pdf?1265922741
https://biosearchtech.a.bigcontent.io/v1/static/sds_NACR1-198_English-US
https://www.fishersci.com/store/msds?partNumber=AAJ6225903&productDescription=5-IODOURIDINE%2C+96%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.biosynth.com/Files/MSDS/ND/08/MSDS_ND08238_4000_EN.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00249.pdf?1265922741
https://cdn.caymanchem.com/cdn/msds/20300m.pdf
https://www.benchchem.com/product/b031010?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 100 mM stock solution:

Mass (mg) = 100 mmol/L x 0.001 L x 370.10 g/mol x 1000 mg/g = 37.01 mg

Weigh the 5-Iodouridine powder:

Using a calibrated analytical balance, carefully weigh the calculated amount of 5-
Iodouridine powder.

Transfer the powder into a sterile, appropriately sized microcentrifuge tube or vial.

Add the solvent:

Using a calibrated micropipette, add the calculated volume of DMSO to the tube

containing the 5-Iodouridine powder.

For the example above, add 1 mL of DMSO.

Dissolve the compound:

Tightly cap the tube and vortex the solution until the 5-Iodouridine powder is completely

dissolved.

Gentle warming or brief sonication can be used to aid dissolution if necessary.[1] Visually

inspect the solution to ensure there are no visible particles.

Label and store the stock solution:

Clearly label the tube with the compound name, concentration, solvent, preparation date,

and your initials.

For short-term storage (up to 1 month), store the stock solution at -20°C, protected from

light.[1][6]

For long-term storage (up to 6 months), store at -80°C, protected from light.[1][6]
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Avoid repeated freeze-thaw cycles. It is recommended to aliquot the stock solution into

smaller, single-use volumes.

Preparation of Working Solutions
Working solutions should be prepared by diluting the stock solution in the appropriate cell

culture medium or buffer immediately before use.[13]

Use the following formula to calculate the required volume of the stock solution:

C₁V₁ = C₂V₂

Where:

C₁ = Concentration of the stock solution

V₁ = Volume of the stock solution

C₂ = Desired concentration of the working solution

V₂ = Final volume of the working solution

Diagrams
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Stock Solution Preparation Workflow
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Caption: Workflow for 5-Iodouridine Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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